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Compound of Interest

Compound Name: Avridine

Cat. No.: B1665853

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This
guide addresses the proper disposal procedures for Avridine (CAS No. 35607-20-6), a
compound for which clear and consistent safety data is not readily available.

Due to conflicting information from chemical suppliers regarding its hazard classification, a
definitive, substance-specific disposal protocol for Avridine cannot be unequivocally
established. One supplier designates it as "Not a hazardous substance or mixture,” while
another classifies it as a "Combustible Solid" with a Water Hazard Class 3 (WGK 3), indicating
it is highly hazardous to water.

In light of this discrepancy, a conservative approach that prioritizes safety and environmental
protection is mandatory. The following procedures are based on the precautionary principle,
treating Avridine as a potentially hazardous substance, particularly to the aquatic environment.

It is imperative that all personnel consult their institution's Environmental Health and Safety
(EHS) department before handling or disposing of Avridine to ensure full compliance with
local, state, and federal regulations.

Immediate Safety and Handling Protocols

Before beginning any work with Avridine, ensure that appropriate personal protective
equipment (PPE) is worn. This includes, but is not limited to:
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o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).
o Body Protection: A lab coat and closed-toe shoes.

Work with Avridine should be conducted in a well-ventilated area, preferably within a chemical
fume hood, to minimize the risk of inhalation.

Quantitative Data Summary

Limited and conflicting quantitative data is available for Avridine. The following table
summarizes the known information.

Property Data Source

CAS Number 35607-20-6 Multiple Sources
Molecular Formula C43H90N202 Multiple Sources
Hazard Classification :ci):tjrr;azardous substance or ChemScene SDS

Combustible Solid; Water
Hazard Class 3 (highly Sigma-Aldrich SDS

hazardous to water)

Step-by-Step Disposal Protocol

The following protocol is a conservative guideline. Always defer to the specific procedures
provided by your institution's EHS department.

o Waste Identification and Segregation:

o All materials contaminated with Avridine, including unused product, solutions,
contaminated labware (e.g., pipette tips, vials), and personal protective equipment, must
be treated as hazardous waste.
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o Do not mix Avridine waste with other waste streams unless explicitly permitted by your
EHS department.

o Waste Collection:

o Collect all Avridine waste in a dedicated, properly labeled hazardous waste container.

o The container must be made of a material compatible with Avridine. A high-density
polyethylene (HDPE) container is generally a suitable choice.

o Ensure the container has a secure, leak-proof lid.
e Labeling:

o Clearly label the waste container with the words "Hazardous Waste" and the full chemical
name, "Avridine."

o Include the CAS number (35607-20-6) and an indication of the potential hazards (e.g.,
"Combustible Solid," "Marine Pollutant”).

o Note the accumulation start date on the label.
e Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

o The storage area should be away from sources of ignition and incompatible materials.

o Secondary containment is recommended to prevent the spread of material in case of a
leak.

e Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.
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o Under no circumstances should Avridine or its waste be disposed of down the drain or in
the regular trash. Due to its potential high toxicity to aquatic life, preventing its release into

the environment is critical.

Experimental Protocols

Detailed experimental protocols involving Avridine were not found in the publicly available
literature. Researchers using this compound should develop their own risk assessments and
standard operating procedures in consultation with their institution's safety office.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for handling and disposing of a chemical

with conflicting safety information.
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Avridine Handling and Disposal Workflow

Preparation and Handling

Start: Need to handle Avridine

Y
Review available Safety Data Sheets (SDSs)

Note conflicting hazard information

ontradictions found

Consult Institutional Environmental Health & Safety (EHS) for guidance

Don appropriate Personal Protective Equipment (PPE)

\ 4

Work in a chemical fume hood

Waste g;isposal

Collect all contaminated materials as hazardous waste

\ 4

Label container with 'Hazardous Waste', 'Avridine', and potential hazards

\ 4

Store in a designated, secure area with secondary containment

Arrange for disposal through EHS or a licensed contractor

End: Waste properly disposed
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Caption: A workflow diagram illustrating the precautionary steps for handling and disposing of
Avridine, emphasizing consultation with EHS due to conflicting safety data.

This guide is intended to provide essential safety and logistical information based on the best
available, albeit conflicting, data. By following these conservative procedures and, most
importantly, by engaging with your institution's safety professionals, you can ensure the safe
handling and environmentally responsible disposal of Avridine.

 To cite this document: BenchChem. [Navigating the Ambiguities of Avridine Disposal: A
Precautionary Approach]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665853#avridine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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